Cas no 1223872-25-0 (3-(1-benzyl-1H-pyrazol-4-yl)-N-(2-bromophenyl)-2-cyanoprop-2-enamide)

• Product Name: 3-(1-benzyl-1H-pyrazol-4-yl)-N-(2-bromophenyl)-2-cyanoprop-2-enamide
• CAS No: 1223872-25-0
• MF: C₂₀H₁₅BrN₄O
• MW: 407.263303041458
• CID: 5990858
• PubChem ID: 93977912
• Update Time: 2025-06-11

3-(1-benzyl-1H-pyrazol-4-yl)-N-(2-bromophenyl)-2-cyanoprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzyl-1H-pyrazol-4-yl)-N-(2-bromophenyl)-2-cyanoprop-2-enamide
• 1223872-25-0
• (Z)-3-(1-benzylpyrazol-4-yl)-N-(2-bromophenyl)-2-cyanoprop-2-enamide

• Inchi： 1S/C20H15BrN4O/c21-18-8-4-5-9-19(18)24-20(26)17(11-22)10-16-12-23-25(14-16)13-15-6-2-1-3-7-15/h1-10,12,14H,13H2,(H,24,26)/b17-10-
• InChI Key： YKJSSBQCQAOYJU-YVLHZVERSA-N
• SMILES： BrC1C=CC=CC=1NC(/C(/C#N)=C\C1C=NN(C=1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 406.04292g/mol
• Monoisotopic Mass: 406.04292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 70.7Ų

Additional information on 3-(1-benzyl-1H-pyrazol-4-yl)-N-(2-bromophenyl)-2-cyanoprop-2-enamide

Introduction to 3-(1-Benzyl-1H-Pyrazol-4-yl)-N-(2-Bromophenyl)-2-Cyanoprop-2-enamide (CAS No. 1223872-25-0)

3-(1-Benzyl-1H-Pyrazol-4-yl)-N-(2-bromophenyl)-2-cyanoprop-2-enamide, with the CAS number 1223872-25-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrazole ring, a bromophenyl group, and a cyano substituent, which collectively contribute to its potential biological activities and therapeutic applications.

The synthesis of 3-(1-Benzyl-1H-Pyrazol-4-yl)-N-(2-bromophenyl)-2-cyanoprop-2-enamide typically involves multi-step reactions, starting from readily available starting materials. The key steps often include the formation of the pyrazole ring through a cyclization reaction, followed by the introduction of the bromophenyl and cyano groups. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound, making it more accessible for large-scale production and further research.

In terms of its biological properties, 3-(1-Benzyl-1H-Pyrazol-4-yl)-N-(2-bromophenyl)-2-cyanoprop-2-enamide has shown promising activity in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors, which are implicated in several diseases. For instance, it has been evaluated for its ability to inhibit kinases, which are key targets in cancer therapy. The compound's structure allows it to interact with these enzymes in a highly specific manner, potentially leading to improved therapeutic outcomes with reduced side effects.

One of the notable applications of 3-(1-Benzyl-1H-Pyrazol-4-yl)-N-(2-bromophenyl)-2-cyanoprop-2-enamide is in the treatment of inflammatory disorders. Inflammation is a complex biological response involving multiple signaling pathways and mediators. Research has shown that this compound can modulate these pathways by interacting with specific proteins involved in the inflammatory cascade. This makes it a potential candidate for the development of anti-inflammatory drugs that could be used to treat conditions such as arthritis and other autoimmune diseases.

Beyond its therapeutic potential, 3-(1-Benzyl-1H-Pyrazol-4-yl)-N-(2-bromophenyl)-2-cyanoprop-2-enamide has also been studied for its use in diagnostic imaging. The presence of the bromine atom in the molecule makes it suitable for radiolabeling, which can be used to track its distribution and metabolism in vivo. This property is particularly useful in preclinical studies to understand the pharmacokinetics and biodistribution of the compound, providing valuable insights for drug development.

The safety profile of 3-(1-Benzyl-1H-Pyrazol-4-yl)-N-(2-bromophenyl)-2-cyanoprop-2-enamide is another critical aspect that has been extensively investigated. Preclinical toxicity studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical evaluation. However, as with any new drug candidate, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, 3-(1-Benzyl-1H-Pyrazol-4-yl)-N-(2-bromophenyl)-2-cyanoprop-2-enamide (CAS No. 1223872-25-0) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development. As research continues to advance, this compound may play a crucial role in addressing unmet medical needs and improving patient outcomes.